2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H9ClF3NO2/c15-9-1-7-12(8-2-9)21-14(17,18)13(20)19-11-5-3-10(16)4-6-11/h1-8H,(H,19,20)
• InChI Key: PTBWBCKDTNQODR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C(OC2=CC=C(C=C2)Cl)(F)F)F
• Molecular Formula: C14H9ClF3NO2
• Molecular Weight: 315.67 g/mol

Description

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide, also known by its chemical name 2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide, is a synthetic compound that has been studied for its potential applications in scientific research. It is a small molecule that has been used in various experiments as a tool to study the biochemical and physiological effects of certain compounds.

Scientific Research Applications

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide has been studied for its potential applications in scientific research. It has been used in various experiments as a tool to study the biochemical and physiological effects of certain compounds. For example, it has been used to study the effects of certain drugs on the body, as well as to investigate the effects of certain environmental pollutants on the human body. It has also been used in experiments to study the effects of certain hormones on the body.

Mechanism of Action

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide has been studied for its mechanism of action in scientific research. It is believed that the compound binds to certain receptors in the body, which then triggers a cascade of biochemical reactions. These reactions are believed to be responsible for the observed effects of the compound in various experiments.
Biochemical and Physiological Effects
2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide has been studied for its biochemical and physiological effects in scientific research. The compound has been shown to have a variety of effects on the body, including the inhibition of certain enzymes, the modulation of certain hormones, and the stimulation of certain receptors. It has also been shown to have anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide has been studied for its advantages and limitations for lab experiments. The compound has been found to be relatively stable and easy to handle in laboratory experiments. Additionally, it has been found to be relatively non-toxic, making it a safe compound to use in experiments. However, the compound has also been found to be highly soluble in water, making it difficult to use in certain experiments.

Future Directions

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide has been studied for its potential applications in scientific research and its potential future directions. Potential future directions include further research into the compound’s mechanism of action, its biochemical and physiological effects, and its potential applications in drug development. Additionally, further research into the compound’s potential applications in environmental science and toxicology is warranted. Finally, further research into the compound’s potential applications in the treatment of certain diseases and conditions is also needed.

Synthesis Methods

2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide can be synthesized by a two-step reaction sequence. The first step involves the reaction of 4-chlorophenol with 2,2-difluorochloroacetic acid in the presence of a base, such as potassium carbonate, to form the desired compound. The second step involves the reaction of the desired compound with 4-fluorophenylacetamide to form 2-(4-chlorophenoxy)-2,2-difluoro-N-(4-fluorophenyl)acetamide.